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Compound of Interest

Compound Name: 4-Hydrazinyl-3-nitrobenzonitrile

Cat. No.: B038958

An In-depth Technical Guide on the Safety and Handling of 4-Hydrazinyl-3-nitrobenzonitrile

Disclaimer: No direct Safety Data Sheet (SDS) or comprehensive toxicological data was found
for 4-Hydrazinyl-3-nitrobenzonitrile (CAS No. 124839-61-8). The following guide is based on
the chemical properties of its constituent functional groups (hydrazine, nitro, and nitrile) and
data from structurally related compounds. All safety and handling procedures should be treated
as precautionary and subject to a thorough risk assessment by qualified personnel before
commencing any experimental work.

Chemical and Physical Properties

4-Hydrazinyl-3-nitrobenzonitrile is an organic compound with the molecular formula
C7HeN40O2.[1] Its structure combines a benzonitrile core with a hydrazine and a nitro group,
suggesting a high degree of reactivity and potential biological activity.

Property Value Source
CAS Number 124839-61-8 [1]
Molecular Formula C7HeN4O2 [1]
Molecular Weight 178.15 g/mol [1]
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Hazard Identification and Safety Summary

Due to the presence of the hydrazine, nitro, and nitrile functional groups, 4-Hydrazinyl-3-
nitrobenzonitrile should be handled as a particularly hazardous substance. The primary
hazards are inferred from related compounds and the known toxicology of its functional groups.

Summary of Inferred Hazards

Hazard Class

Inferred Hazard
Description

Basis of Inference

Acute Toxicity (Oral, Dermal,

Inhalation)

Potentially fatal if swallowed, in

contact with skin, or if inhaled.

Aromatic nitro and hydrazine
compounds are known to be
highly toxic.[2] Nitriles can also
be toxic.[3]

Skin Corrosion/Irritation

Causes skin irritation and may

cause severe burns.

Hydrazine and its derivatives

are corrosive to the skin.[2][4]

Eye Damage/Irritation

Causes serious eye irritation or

severe eye damage.

Hydrazine and its derivatives

are corrosive to the eyes.[2][4]

Carcinogenicity

Suspected human carcinogen.

Hydrazine is a "select
carcinogen” and is listed as a
possible human carcinogen
(IARC Group 2B).[2]

Mutagenicity

May be mutagenic.

Nitroaromatic compounds are
often associated with

mutagenicity.[5][6]

Reactivity

Highly reactive and potentially
explosive under certain

conditions.

Hydrazine is a strong reducing
agent and can be explosive.[4]
[7] Nitro compounds can be

explosophores.[6]

Environmental Hazard

Toxic to aquatic life with long-

lasting effects.

Aromatic nitro compounds are
known environmental

pollutants.[5]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.benchchem.com/product/b038958?utm_src=pdf-body
https://www.benchchem.com/product/b038958?utm_src=pdf-body
https://www.chemicalbook.com/article/hydrazine-hazard-and-toxicity.htm
https://www.ilpi.com/msds/ref/nitrile.html
https://www.chemicalbook.com/article/hydrazine-hazard-and-toxicity.htm
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://www.chemicalbook.com/article/hydrazine-hazard-and-toxicity.htm
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://www.chemicalbook.com/article/hydrazine-hazard-and-toxicity.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://en.wikipedia.org/wiki/Nitro_compound
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sop/SOP2021Hydrazine.docx
https://cameochemicals.noaa.gov/chemical/5019
https://en.wikipedia.org/wiki/Nitro_compound
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safe Handling and Storage

All handling of 4-Hydrazinyl-3-nitrobenzonitrile should be conducted in a controlled
laboratory environment with appropriate engineering controls and personal protective
equipment.

Engineering Controls

e Fume Hood: All work with this compound must be performed in a certified chemical fume
hood to minimize inhalation exposure.[4][8]

e Ventilation: Ensure adequate ventilation in storage areas.[9][10]

o Controlled Access: Designate a specific area for handling this compound to limit cross-
contamination.[4]

Personal Protective Equipment (PPE)

e Hand Protection: Wear nitrile or chloroprene gloves. Double gloving is recommended.[4][8]
e Eye Protection: Chemical safety goggles and a face shield are required.[4][8]

o Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are
mandatory.[4][8]

» Respiratory Protection: For situations with a high risk of aerosol generation, a NIOSH-
approved respirator with appropriate cartridges should be used.[11]

Storage

« Store in a tightly closed, properly labeled container.
e Keep in a cool, dry, well-ventilated, and dark place.[12]

o Store away from incompatible materials such as oxidizing agents, acids, and metal oxides.
[13]

» Adedicated, ventilated cabinet for toxic substances is recommended.[11]
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Experimental Protocols

The following are general protocols for handling a hazardous powdered chemical. These
should be adapted to the specific experimental procedures being undertaken.

General Workflow for Handling Powdered 4-Hydrazinyl-
3-nitrobenzonitrile
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General Workflow for Safe Handling of Hazardous Powder

Preparation

Review SDS of Related Compounds

;

Don Appropriate PPE

;

Prepare Fume Hood

HanLling

Weigh Compound in Fume Hood

;

Dissolve/React in Closed System

ost-Experiment

Cleanup and Disposal

Decontaminate Glassware and Surfaces

;

Dispose of Waste in Labeled Containers

;

Remove PPE Correctly

Click to download full resolution via product page

Caption: Workflow for handling hazardous powdered chemicals.
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Spill and Decontamination Procedures

o Small Spills: In a fume hood, carefully cover the spill with an absorbent material.
Decontaminate the area with a suitable solution (e.g., a dilute solution of sodium
hypochlorite), and then clean with soap and water.[14]

o Large Spills: Evacuate the area immediately. Alert safety personnel. Do not attempt to clean
up a large spill without proper training and equipment.[4][12]

o Decontamination: For equipment and surfaces, use a decontamination solution followed by a
thorough wash. For hydrazine-containing waste, chemical treatment to neutralize the
hydrazine may be necessary before disposal.[13][15][16]

Reactivity and Incompatibilities

The combination of functional groups in 4-Hydrazinyl-3-nitrobenzonitrile suggests several
potential reactivity hazards.

Incompatible Materials Potential Hazard Source

Oxidizing Agents (e.qg., ] )
) ) Fire and explosion. [13]
peroxides, nitrates)

Strong Acids Violent reaction. [13]

) Catalyzes decomposition,
Metal Oxides (e.g., rust) . o [7]
potential for ignition.

Heat, Sparks, Open Flames Ignition of flammable vapors. [4107]

Biological Activity and Potential Sighaling Pathways

While specific data for 4-Hydrazinyl-3-nitrobenzonitrile is unavailable, the biological activity
can be inferred from its structural components. Hydrazone derivatives, which can be formed
from this compound, exhibit a wide range of biological activities, including antimicrobial and
anticancer effects.[17][18]

Aromatic nitro compounds are often bioactivated through the reduction of the nitro group.[19]
[20][21] This process can lead to the formation of reactive intermediates, such as nitroso and
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hydroxylamine species, which can induce cellular damage through the generation of reactive
oxygen species (ROS) and covalent binding to macromolecules like DNA.[21][22]

Inferred Mechanism of Toxicity for Aromatic Nitro
Compounds
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Inferred Bioactivation and Toxicity of Aromatic Nitro Compounds

Bioactivation

Aromatic Nitro Compound
(R-NO2)

itroreductases (le~ reduction)

Nitro Radical Anion
(R-NO2s-)

urther Reduction

Nitroso Intermediate

(R-NO)

Hydroxylamine Intermediate
(R-NHOH)

Reactive Oxygen Species (ROS)

DNA Adduct Formation Protein Damage .
Generation

Cellular Damage and Cytotoxicity
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Caption: Bioactivation of aromatic nitro compounds leading to toxicity.
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First Aid Measures

Immediate medical attention is crucial in case of exposure.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Disposal Considerations

All waste containing 4-Hydrazinyl-3-nitrobenzonitrile must be treated as hazardous waste.[4]
Dispose of contents and container in accordance with local, regional, and national regulations.
Do not dispose of down the drain.

This technical guide provides a summary of the inferred safety and handling considerations for
4-Hydrazinyl-3-nitrobenzonitrile. It is imperative that all users conduct a thorough risk
assessment and consult with their institution's environmental health and safety department
before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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